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Compound of Interest

Compound Name: Ethyl trisiloxane

CAS No.: 17861-60-8

Cat. No.: B103620

Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely handling volatile ethyl trisiloxane to prevent static discharge, a critical

ignition source.

Frequently Asked Questions (FAQs)
Q1: Why is static discharge a concern when handling ethyl trisiloxane?

A1: Ethyl trisiloxane is a volatile and flammable liquid.[1][2] The movement and pouring of

such liquids can generate static electricity.[3][4][5][6] A subsequent electrostatic discharge (a

spark) can possess enough energy to ignite the flammable vapors of ethyl trisiloxane,

potentially causing a fire or explosion.[4][5]

Q2: What are the primary methods to control static electricity in the laboratory?

A2: The two primary methods are:

Bonding and Grounding: This provides a path for static charges to safely dissipate to the

earth.[3][5] Bonding connects two or more conductive objects, equalizing their electrical
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potential, while grounding connects an object to the earth.[7][8]

Humidity Control: Maintaining adequate humidity levels makes the air more conductive,

which helps to dissipate static charges.[9]

Q3: What is the recommended ambient humidity level for preventing static buildup?

A3: It is generally recommended to maintain a relative humidity of 40% to 60%.[9][10] The risk

of static discharge increases significantly at humidity levels below 30-40%.[9][10]

Q4: Is bonding and grounding necessary when transferring small volumes of ethyl
trisiloxane?

A4: While specific regulations may vary, it is a best practice to bond and ground conductive

containers when transferring flammable liquids, especially in dry environments or when dealing

with sensitive operations. For transfers involving containers of 1 gallon (approximately 4 liters)

or less, the risk is lower, but precautions should still be taken, such as ensuring a slow and

careful pour.[11]

Q5: Can I use plastic or glass containers to handle ethyl trisiloxane?

A5: While ethyl trisiloxane is compatible with glass and some plastics, these materials are

non-conductive and can hinder the dissipation of static charge, potentially leading to a buildup

of static electricity within the liquid itself.[3][5] If non-conductive containers must be used,

special precautions are necessary, such as using a grounded dip pipe or wire that extends into

the liquid.[6] Whenever feasible, conductive containers that can be bonded and grounded are

preferred.
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Issue Possible Cause Solution

Suspected static buildup (e.g.,

"crackling" sound, hair on arms

standing up)

1. Inadequate grounding or

bonding.2. Low ambient

humidity.3. Transferring liquid

too quickly.4. Use of non-

conductive materials.

1. Immediately stop the

transfer. Verify all bonding and

grounding connections are

secure and making metal-to-

metal contact.2. Check the

hygrometer. If humidity is

below 40%, use a humidifier to

increase it.3. Reduce the flow

rate of the liquid transfer.4.

Switch to conductive

containers and equipment

where possible. If not,

implement measures for non-

conductive containers as

described in the FAQs.

Visible spark during transfer

1. A significant static discharge

has occurred. This is a serious

ignition hazard.

1. IMMEDIATELY and SAFELY

stop the operation.2. If a fire

has started, use a Class B fire

extinguisher (CO2, dry

chemical).3. Evacuate the area

if the fire cannot be

immediately controlled.4.

Before resuming any work,

conduct a thorough review of

all static control procedures.

Inconsistent grounding

connection

1. Corrosion, paint, or debris

on connection points.2. Worn

or damaged grounding clamps

or wires.

1. Clean all connection points

to ensure a bare metal-to-

metal contact.2. Inspect all

grounding and bonding

equipment regularly. Replace

any worn or damaged

components.
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Quantitative Data Summary
Table 1: Relative Humidity and Electrostatic Voltage Potential

Relative Humidity (%) Voltage at Workbench
Voltage from Walking
Across Carpet

> 60% 100 V 1,500 V

< 20% 6,000 V 35,000 V

This table illustrates the significant impact of humidity on the potential for static charge

accumulation. Data adapted from industry observations.[10]

Table 2: Recommended Resistance for Grounding and Bonding

Parameter Recommended Resistance Rationale

Grounding/Bonding Circuit < 10 Ohms
Ensures a highly conductive

path for static dissipation.[12]

Personnel to Ground (via

footwear/flooring)
< 1 x 10⁸ Ohms

Provides a safe path for

dissipating personal static

charge.

Note: Always refer to the latest edition of NFPA 77 for detailed guidelines.

Experimental Protocols
Protocol 1: Standard Procedure for Bonding and Grounding during Ethyl Trisiloxane Transfer

Objective: To safely transfer ethyl trisiloxane between two conductive containers by

eliminating the risk of static discharge.

Materials:

Dispensing container with ethyl trisiloxane

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ehs.stanford.edu/wp-content/uploads/24-119_Grounding_Bonding.pdf
https://www.nfpa.org/product/nfpa-77-recommended-practice/p0077code
https://www.benchchem.com/product/b103620/docs?utm_src=pdf-body#technical-support-center-managing-static-discharge-with-ethyl-trisiloxane
https://www.benchchem.com/product/b103620/docs?utm_src=pdf-body#technical-support-center-managing-static-discharge-with-ethyl-trisiloxane
https://www.benchchem.com/product/b103620/docs?utm_src=pdf-body#technical-support-center-managing-static-discharge-with-ethyl-trisiloxane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving container (must be conductive)

Approved bonding wire with clamps

Approved grounding wire with a clamp

Verified grounding point (e.g., grounded copper pipe, building's steel frame)

Appropriate Personal Protective Equipment (PPE)

Methodology:

Preparation:

Ensure the transfer area is well-ventilated, preferably within a fume hood.

Remove any potential ignition sources from the vicinity.

Inspect bonding and grounding wires and clamps for any damage.

Clean the contact points on the containers and the grounding point to ensure a bare

metal-to-metal connection.

Grounding the Dispensing Container:

Attach the clamp of the grounding wire securely to the dispensing container.

Connect the other end of the grounding wire to the verified grounding point.

Bonding the Containers:

Attach one clamp of the bonding wire to the grounded dispensing container.

Attach the other clamp of the bonding wire to the receiving container.

Personnel Grounding:

Before initiating the transfer, touch a grounded object to dissipate any personal static

charge.
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Liquid Transfer:

Slowly and carefully pour the ethyl trisiloxane from the dispensing container to the

receiving container, minimizing splashing.

Completion and Disconnection:

Once the transfer is complete, securely seal both containers.

Disconnect the wires in the reverse order of connection: first the bonding wire, then the

grounding wire.

Mandatory Visualization
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Caption: Workflow for Safe Handling of Volatile Liquids to Prevent Static Discharge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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